Cas no 76347-13-2 (4,4,5,5-tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborolane
• CAS No: 76347-13-2
• MF: C₉H₁₉BO₂
• MW: 170.056963205338
• MDL: MFCD05663856
• CID: 561258
• PubChem ID: 12727711
• Update Time: 2025-09-26

4,4,5,5-tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Isopropylboronic acid pinacol ester
• 2-Isopropylboronic Acid,Pinacol Ester
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(1-methylethyl)-
• 2-Isopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolan
• 4,4,5,5-tetramethyl-2-propan-2-yl-1,3,2-dioxaborolane
• NULL
• 2-ISOPROPYLBORONIC ACID, PINACOL ESTER
• 2-Isopropylboronic acid pinacol ester
• 4,4,5,5-TETRAMETHYL-2-(PROPAN-2-YL)-1,3,2-DIOXABOROLANE
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methylethyl)-
• Isopropyl pinacol boronate
• Isopropyl pinacolato boronate
• MECCSFDHAVAAAW-UHFFFAOYSA-N
• ZXBA000174
• BM20
• MFCD05663856
• FT-0694522
• DTXSID50508223
• AKOS006344208
• EN300-1706257
• I1109
• AB21960
• CS-W008130
• SY110335
• C9H19BO2
• 2-isoproyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL819417
• 2-isopropylboronic acid, pinacol ester, AldrichCPR
• BS-2076
• AMY22058
• 76347-13-2
• DB-010455
• 4,4,5,5-tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborolane

• MDL： MFCD05663856
• Inchi： 1S/C9H19BO2/c1-7(2)10-11-8(3,4)9(5,6)12-10/h7H,1-6H3
• InChI Key： MECCSFDHAVAAAW-UHFFFAOYSA-N
• SMILES： O1B(C(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 170.14800
• Monoisotopic Mass: 170.14781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.873
• Boiling Point: 170.4°C at 760 mmHg
• Flash Point: 56.836°C
• Refractive Index: 1.4090
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 18.46000
• LogP: 2.48860

4,4,5,5-tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD76148)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters